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Compound of Interest

Compound Name: 5-Amino-4,6-dihydroxypyrimidine

Cat. No.: B1267173

An In-depth Technical Guide on 5-Amino-4,6-dihydroxypyrimidine

Introduction

5-Amino-4,6-dihydroxypyrimidine is a substituted pyrimidine derivative. The pyrimidine
scaffold is a fundamental heterocyclic motif found in a vast array of biologically significant
molecules, including nucleic acids (cytosine, thymine, and uracil) and numerous synthetic
drugs. Due to their structural diversity and ability to participate in various biological interactions,
pyrimidine derivatives are crucial building blocks in medicinal chemistry and drug development.
This guide provides a comprehensive overview of the commercial availability, technical
specifications, and relevant experimental protocols associated with 5-Amino-4,6-
dihydroxypyrimidine and its closely related analogues.

Commercial Availability

5-Amino-4,6-dihydroxypyrimidine is available from several chemical suppliers, primarily for
research and development purposes. The availability can vary, and it is recommended to
contact suppliers directly for current stock and lead times.
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) Product ] ] CAS
Supplier Purity Quantity Notes
Name Number
5-Amino-4, 6- For research,
CP Lab dihydroxypyri ) industrial, or
o ) min 95% 1 gram 69340-97-2 )
Safety[1] midine, min commercial
95% use only.
Appearance:
) 5-Amino-4,6- ) Yellow or
Ruifu ) - 298.0% Commercial
) Dihydroxypyri ) 69340-97-2 Orange
Chemical[2] - (HPLC) Production
midine Yellow
Powder.
Conier 5-amino-4,6- Listed by a
Chem&Phar dihydroxypyri  Not Specified  Not Specified  69340-97-2 chemical
ma Limited[3]  midine trader.
5-Amino-4,6- In stock. For
Benchchem[4 ) ) » »
| dihydroxypyri ~ Not Specified  Not Specified  69340-97-2 research use
midine only.
5-AMINO- )
] Lists one
ChemicalBoo  4,6- N N o
Not Specified  Not Specified  69340-97-2 supplier in
k[5] DIHYDROXY ]
India.
PYRIMIDINE

Technical Data

Below is a summary of the key technical specifications for 5-Amino-4,6-dihydroxypyrimidine.
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Property Value Source

Molecular Formula CaHsN30:2 [1][6]

Molecular Weight 127.1 g/mol [1]

CAS Number 69340-97-2 [1][2]
Yellow or Orange Yellow

Appearance (2]
Powder

Storage Room temperature [1]
YKHPWCZPESTMRF-

InChl Key [6]

UHFFFAOYSA-N

Canonical SMILES

C1=NC(=C(C(=0)N1)N)O

[6]

Experimental Protocols

While specific protocols for 5-Amino-4,6-dihydroxypyrimidine are not extensively detailed in

the public domain, a general and robust method for the synthesis of its parent structure, 2-

amino-4,6-dihydroxypyrimidine, and its 5-substituted derivatives has been well-documented.

These compounds often serve as intermediates for further chemical modifications.

General Synthesis of 5-Substituted 2-Amino-4,6-
dihydroxypyrimidines

A common method involves the condensation of a monosubstituted malonic acid diester with

guanidine in the presence of a strong base like sodium ethoxide.[7][8][9]

Materials:

Metallic sodium

Guanidine hydrochloride

Absolute ethanol

Monosubstituted malonic acid diester (e.g., diethyl ethylmalonate for 5-ethyl derivative)
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o Water

 Hydrochloric acid (HCI)

Procedure:

Under an inert atmosphere (e.g., Argon), dissolve metallic sodium (0.56 mol) in absolute
ethanol (300 mL) with intensive stirring to prepare a fresh solution of sodium ethoxide.

 After all the sodium has dissolved, cool the reaction mixture to room temperature.

e Add guanidine hydrochloride (0.22 mol) to the sodium ethoxide solution under continuous
stirring.

o Following the addition of guanidine, add the corresponding monosubstituted malonic acid
diester (0.2 mol).

e The reaction mixture is then processed, which typically involves heating, followed by
neutralization and precipitation of the product.

» The precipitated solid is filtered, washed with water and ethanol, and dried to yield the 5-
substituted 2-amino-4,6-dihydroxypyrimidine.

Conversion to 5-Substituted 2-Amino-4,6-
dichloropyrimidines

The dihydroxy derivatives are often converted to their dichloro counterparts to serve as more
versatile intermediates for nucleophilic substitution reactions.[7][8]

Materials:

5-Substituted 2-amino-4,6-dihydroxypyrimidine (dried)

Vilsmeier—Haack—Arnold reagent (e.g., 2 M solution in chloroform)

99% Ethanol

37% Aqueous HCI
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e 5% Aqueous Sodium Bicarbonate (NaHCOs)

Procedure:

The starting 5-substituted 2-amino-4,6-dihydroxypyrimidine (10 mmol) is thoroughly dried in
a vacuum drier.

e The dried pyrimidine is suspended under an inert atmosphere in a 2 M solution of the
Vilsmeier—-Haack—Arnold reagent (80 mmol, 40 mL) in chloroform.

e The reaction mixture is heated to facilitate the chlorination.

 After the reaction is complete, the crude 5-substituted 4,6-dichloro-2-
{[(dimethylamino)methylene]amino}pyrimidine intermediate is dissolved in a mixture of 99%
ethanol (20 mL) and 37% aqueous HCI (2 mL).

e The solution is heated at 50 °C for 2 hours to deprotect the amino group.
o Water (30 mL) is added, and the mixture is stirred to precipitate the product.

e The final product is filtered and washed sequentially with a water/ethanol mixture, 5%
agueous NaHCOs, and again with the water/ethanol mixture.

Visualizations: Workflows and Pathways
Synthetic Workflow

The following diagram illustrates the general two-step synthesis process from a malonic ester
to a 2-amino-4,6-dichloropyrimidine derivative, a common pathway where dihydroxypyrimidines
act as key intermediates.
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Caption: General synthetic workflow for 5-substituted 2-amino-4,6-dichloropyrimidines.

Biological Activity Context

While 5-amino-4,6-dihydroxypyrimidine itself has not been reported to have significant
biological activity, its chlorinated derivatives have shown inhibitory effects. For instance, 5-
substituted 2-amino-4,6-dichloropyrimidines have been identified as inhibitors of immune-
activated nitric oxide (NO) production.[7][8] The precise mechanism remains to be elucidated.
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Caption: Inhibition of NO production by 2-amino-4,6-dichloropyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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